Cas no 54107-70-9 (6-Amino-5-chloropyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Amino-5-chloropyrimidine-2,4(1H,3H)-dione
• CAS No: 54107-70-9
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• CID: 2093347
• PubChem ID: 595027
• Update Time: 2025-04-21

6-Amino-5-chloropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-chloropyrimidine-2,4(1H,3H)-dione
• 2,​4(1H,​3H)​-​Pyrimidinedione, 6-​amino-​5-​chloro-
• Uracil, 6-aMino-5-chloro- (7CI)
• 6-Azanyl-5-chloranyl-1H-pyrimidine-2,4-dione
• CHEMBL1190959
• 6-amino-5-chloro-1,3-diazinane-2,4-dione
• BDBM20030
• 6-amino-5-chloro-1H-pyrimidine-2,4-dione
• SCHEMBL1690954
• 6-amino-5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS005206733
• 2,4-Dihydroxy-5-chloro-6-aminopyrimidine
• 54107-70-9
• 6A5CU
• 6-Amino-5-chloro-2,4(1H,3H)-pyrimidinedione
• 6-amino-5-chlorouracil
• PD182825
• 5-chloro-6-hydroxycytosine
• F2113-0107
• SPEJHKMQDKKCTG-UHFFFAOYSA-N
• Z65JAF632T
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-5-chloro-
• 6-Amino-5-chloro-2,4-pyrimidinediol #
• G65223
• SB56726
• UNII-Z65JAF632T
• MFCD03308757

• Inchi： 1S/C4H4ClN3O2/c5-1-2(6)7-4(10)8-3(1)9/h(H4,6,7,8,9,10)
• InChI Key： SPEJHKMQDKKCTG-UHFFFAOYSA-N
• SMILES： ClC1C(NC(NC=1N)=O)=O

Computed Properties

• Exact Mass: 160.9992041g/mol
• Monoisotopic Mass: 160.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.2Ų